1-(2-(Difluoromethyl)-3-(trifluoromethylthio)phenyl)propan-2-one

• Molecular Formula: C11H9F5OS
• Molecular Weight: 284.25 g/mol
• IUPAC Name: 1-[2-(difluoromethyl)-3-(trifluoromethylsulfanyl)phenyl]propan-2-one
• InChI: InChI=1S/C11H9F5OS/c1-6(17)5-7-3-2-4-8(9(7)10(12)13)18-11(14,15)16/h2-4,10H,5H2,1H3
• InChI Key: CTJSBGGAWZYPFF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=C(C(=CC=C1)SC(F)(F)F)C(F)F

Description

1-(2-(Difluoromethyl)-3-(trifluoromethylthio)phenyl)propan-2-one is a fluorinated aromatic ketone characterized by a phenyl ring substituted with a difluoromethyl (-CF₂H) group at the ortho position and a trifluoromethylthio (-SCF₃) group at the meta position. The propan-2-one moiety (a ketone at the second carbon of propane) confers reactivity for further chemical modifications, such as reductive amination or nucleophilic additions. This compound is structurally distinct due to its dual fluorinated substituents, which likely enhance its metabolic stability and lipophilicity compared to non-fluorinated analogs .

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key Compounds for Comparison :

1-(3-(Trifluoromethyl)phenyl)propan-2-one ():

• Substituents: A single trifluoromethyl (-CF₃) group at the meta position.
• Role: Intermediate in fenfluramine synthesis via reductive amination with ethylamine .
• Structural Contrast : Lacks the difluoromethyl and trifluoromethylthio groups, reducing steric hindrance and electronic effects compared to the target compound.

1-(2,4-Dihydroxyphenyl)-3-(3-hydroxyphenyl)prop-2-en-1-one (): Substituents: Hydroxyl groups at positions 2,4 (phenyl) and 3 (another phenyl in the propenone chain).

1-(3-Chlorophenyl)-3-(6-((1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl)amino)phenyl)propan-1-ol (): Substituents: Chlorine at meta position and a bulky bicyclic amine. Key Difference: The hydroxyl and amine groups introduce hydrogen-bonding sites, altering solubility and biological target interactions.

Table 1: Structural and Physical Property Comparison

Compound Name	Substituents (Phenyl Ring)	Melting Point (°C)	Key Functional Groups	Reference
1-(2-(Difluoromethyl)-3-(trifluoromethylthio)phenyl)propan-2-one	-CF₂H (ortho), -SCF₃ (meta)	Not reported	Ketone	N/A
1-(3-(Trifluoromethyl)phenyl)propan-2-one	-CF₃ (meta)	Not reported	Ketone
N-(2-(1H-Indazol-1-yl)phenyl)-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide	-CF₂H, pyrazole, indazole	134–190	Amide, Heterocycles
1-(2,4-Dihydroxyphenyl)-3-(3-hydroxyphenyl)prop-2-en-1-one	-OH (2,4 and 3 positions)	Not reported	Enone, Hydroxyl

Fluorine Substituent Effects ()

• Difluoromethyl (-CF₂H) : Introduces moderate electronegativity and steric bulk, enhancing metabolic stability compared to -CH₃. The C-F bonds resist oxidative degradation.
• Trifluoromethylthio (-SCF₃) : A strong electron-withdrawing group that increases acidity of adjacent protons and improves binding to hydrophobic protein pockets.